Cas no 2001496-61-1 (6-methyltetrahydro-2H-pyran-3-carboxylic acid(WXC09493))

• Product Name: 6-methyltetrahydro-2H-pyran-3-carboxylic acid(WXC09493)
• CAS No: 2001496-61-1
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD31652589
• CID: 4633810
• PubChem ID: 121308134
• Update Time: 2024-03-01

6-methyltetrahydro-2H-pyran-3-carboxylic acid(WXC09493) Chemical and Physical Properties

Names and Identifiers

• 6-methyltetrahydro-2H-pyran-3-carboxylic acid(WXC09493)
• 6-methyltetrahydro-2H-pyran-3-carboxylic acid
• 6-methyloxane-3-carboxylic acid

• MDL： MFCD31652589
• Inchi： 1S/C7H12O3/c1-5-2-3-6(4-10-5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： ZKQXOMZIWBBURV-UHFFFAOYSA-N
• SMILES： C1OC(C)CCC1C(O)=O

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų